3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid
3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid
Carminic acid appears as dark purplish-brown mass or bright red or dark red powder. Darkens at 248°F. Deep red color in water. Yellow to violet in acidic aqueous solutions. (NTP, 1992)
Carminic acid is a tetrahydroxyanthraquinone that is that is 1,3,4,6-tetrahydroxy-9,10-anthraquinone substituted by a methyl group at position 8, a carboxy group at position 7 and a 1,5-anhydro-D-glucitol moiety at position 2 via a C-glycosidic linkage. It is a natural dye isolated from several insects such as Dactylopius coccus. It has a role as an animal metabolite and a histological dye. It is a tetrahydroxyanthraquinone, a monocarboxylic acid and a C-glycosyl compound. It is a conjugate acid of a carminate(2-).
Coloring matter from the insect Coccus cacti L. It is used in foods, pharmaceuticals, toiletries, etc., as a dye, and also has use as a microscopic stain and biological marker.
Carminic acid is a tetrahydroxyanthraquinone that is that is 1,3,4,6-tetrahydroxy-9,10-anthraquinone substituted by a methyl group at position 8, a carboxy group at position 7 and a 1,5-anhydro-D-glucitol moiety at position 2 via a C-glycosidic linkage. It is a natural dye isolated from several insects such as Dactylopius coccus. It has a role as an animal metabolite and a histological dye. It is a tetrahydroxyanthraquinone, a monocarboxylic acid and a C-glycosyl compound. It is a conjugate acid of a carminate(2-).
Coloring matter from the insect Coccus cacti L. It is used in foods, pharmaceuticals, toiletries, etc., as a dye, and also has use as a microscopic stain and biological marker.
Brand Name:
Vulcanchem
CAS No.:
1260-17-9
VCID:
VC0190742
InChI:
InChI=1S/C22H20O13/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34)/t7-,14-,19+,20-,21+/m1/s1
SMILES:
CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3O)O)C4C(C(C(C(O4)CO)O)O)O)O
Molecular Formula:
C22H20O13(carminic acid)
C22H20O13
C22H20O13
Molecular Weight:
492.4 g/mol
3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid
CAS No.: 1260-17-9
Natural Products
VCID: VC0190742
Molecular Formula: C22H20O13(carminic acid)
C22H20O13
Molecular Weight: 492.4 g/mol
CAS No. | 1260-17-9 |
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Product Name | 3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid |
Molecular Formula | C22H20O13(carminic acid) C22H20O13 |
Molecular Weight | 492.4 g/mol |
IUPAC Name | 3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid |
Standard InChI | InChI=1S/C22H20O13/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34)/t7-,14-,19+,20-,21+/m1/s1 |
Standard InChIKey | DGQLVPJVXFOQEV-JNVSTXMASA-N |
Isomeric SMILES | CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3O)O)[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O |
SMILES | CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3O)O)C4C(C(C(C(O4)CO)O)O)O)O |
Canonical SMILES | CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3O)O)C4C(C(C(C(O4)CO)O)O)O)O |
Colorform | Red monoclinic prisms from aqueous methanol Dark, purplish-brown mass or bright-red powder Deep red color in water; yellow to violet in acid solutions |
Melting Point | Decomposes at 277° F (NTP, 1992) 136 °C (decomposes) 136°C |
Physical Description | Carminic acid appears as dark purplish-brown mass or bright red or dark red powder. Darkens at 248°F. Deep red color in water. Yellow to violet in acidic aqueous solutions. (NTP, 1992) Red to dark red, friable, solid or powder. Cochineal extract is generally a dark red liquid but can also be dried as a powder. |
Description | Carminic acid appears as dark purplish-brown mass or bright red or dark red powder. Darkens at 248°F. Deep red color in water. Yellow to violet in acidic aqueous solutions. (NTP, 1992) Carminic acid is a tetrahydroxyanthraquinone that is that is 1,3,4,6-tetrahydroxy-9,10-anthraquinone substituted by a methyl group at position 8, a carboxy group at position 7 and a 1,5-anhydro-D-glucitol moiety at position 2 via a C-glycosidic linkage. It is a natural dye isolated from several insects such as Dactylopius coccus. It has a role as an animal metabolite and a histological dye. It is a tetrahydroxyanthraquinone, a monocarboxylic acid and a C-glycosyl compound. It is a conjugate acid of a carminate(2-). Coloring matter from the insect Coccus cacti L. It is used in foods, pharmaceuticals, toiletries, etc., as a dye, and also has use as a microscopic stain and biological marker. |
Solubility | less than 1 mg/mL at 70° F (NTP, 1992) Soluble in alcohol, concentrated sulfuric acid; slightly soluble in ether; practically insoluble in petroleum ether, benzene, chloroform In water, 1.30 g/L (1.30X10+3 mg/L) at 25 °C 1.3 mg/mL at 25 °C |
Synonyms | 7-b-D-Glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic acid |
Vapor Pressure | 5.07X10-27 mm Hg at 25 °C (est) |
PubChem Compound | 10255083 |
Last Modified | Dec 23 2021 |
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